Cas no 1806941-83-2 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine)

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine is a versatile pyridine derivative with a reactive bromomethyl group and a difluoromethyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both bromomethyl and difluoromethyl groups enhances its utility in cross-coupling reactions and fluorination strategies, while the hydroxyl and methoxy functionalities offer additional sites for further functionalization. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science due to its structural diversity and reactivity. Its stability under standard handling conditions ensures reliable performance in synthetic workflows.
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine structure
1806941-83-2 structure
Product Name:2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine
CAS No:1806941-83-2
MF:C8H8BrF2NO2
MW:268.055428504944
CID:4887465
Update Time:2025-05-23

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine
    • Inchi: 1S/C8H8BrF2NO2/c1-14-5-3-12-4(2-9)7(13)6(5)8(10)11/h3,8,13H,2H2,1H3
    • InChI Key: MQBFJELYTLWCRA-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(C(F)F)C(=CN=1)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.4

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029029660-250mg
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine
1806941-83-2 95%
250mg
$1,029.00 2022-03-31
Alichem
A029029660-500mg
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine
1806941-83-2 95%
500mg
$1,735.55 2022-03-31
Alichem
A029029660-1g
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine
1806941-83-2 95%
1g
$2,952.90 2022-03-31

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine Related Literature

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine (CAS No. 1806941-83-2)

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine (CAS No. 1806941-83-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its versatility in organic transformations and its role in modulating biological activity.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine as a compound of high relevance. Fluorine incorporation, as seen in the difluoromethyl group, is a trending topic in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This aligns with current industry demands for more efficient and targeted therapeutics. Additionally, the bromomethyl moiety offers reactivity that is pivotal for further functionalization, making this compound a favorite among synthetic chemists.

From an applications perspective, CAS No. 1806941-83-2 is frequently utilized in the design of small-molecule drugs targeting inflammatory diseases and cancer. Its pyridine core is a common scaffold in FDA-approved drugs, underscoring its importance. Recent studies highlight its utility in creating selective enzyme inhibitors, a hot topic in precision medicine. The compound’s hydroxy and methoxy groups further contribute to its solubility and pharmacokinetic properties, addressing key challenges in drug formulation.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthetic routes for 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine. This reflects broader industry trends toward reducing hazardous byproducts and improving atom economy. The compound’s adaptability to catalytic processes and microwave-assisted synthesis is another area of active exploration, resonating with the push for greener methodologies.

For those searching "pyridine derivatives in drug discovery" or "fluorinated building blocks," this compound exemplifies the intersection of innovation and practicality. Its CAS No. 1806941-83-2 is often cited in patents and publications, signaling its commercial and academic value. As the demand for highly functionalized heterocycles grows, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine remains a key player in advancing both theoretical and applied chemistry.

In summary, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-5-methoxypyridine represents a convergence of cutting-edge research and industrial application. Its structural complexity and functional diversity make it indispensable for modern chemical synthesis, particularly in sectors prioritizing molecular innovation and sustainable practices. As scientific inquiries into its properties expand, this compound is poised to remain at the forefront of chemical and pharmaceutical advancements.

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